Cas no 2580225-55-2 (tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate
• CAS No: 2580225-55-2
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5664372
• PubChem ID: 165895817
• Update Time: 2025-07-20

tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580225-55-2
• tert-butyl 2-(aminomethyl)spiro[3.3]heptane-2-carboxylate
• EN300-27725180
• tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-11(2,3)16-10(15)13(9-14)7-12(8-13)5-4-6-12/h4-9,14H2,1-3H3
• InChI Key： NJDALNDTTMQWHR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CC2(CCC2)C1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate

Introduction to Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate (CAS No. 2580225-55-2)

Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate, identified by its CAS number 2580225-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the spirocyclic amine class, characterized by its unique spiro structure, which consists of two fused rings with a central atom connecting them. The presence of both an amine group and a carboxylate moiety in its molecular framework endows it with versatile chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The tert-butyl substituent in the compound's name contributes to its stability and reactivity profile, enhancing its utility in various synthetic pathways. The spirocyclic core, specifically spiro3.3heptane, provides a rigid yet flexible scaffold that can be further functionalized to create more intricate structures. This structural motif is particularly interesting because it mimics natural products found in biological systems, suggesting potential applications in drug discovery and development.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique pharmacological properties. Studies have demonstrated that these molecules often exhibit enhanced binding affinity and selectivity when incorporated into drug candidates. The amineomethyl group in Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate serves as a key functional handle for further derivatization, allowing chemists to attach various pharmacophores or bioactive moieties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers have explored its use as a building block for small-molecule drugs targeting neurological disorders, cancer, and infectious diseases. The spirocyclic structure is particularly well-suited for modulating receptor interactions, which is crucial for designing drugs that can interact with biological targets with high precision.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate for drug-like properties. These computational methods allow researchers to predict binding affinities and metabolic stability, accelerating the drug discovery process. Additionally, the compound's compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, makes it an attractive candidate for industrial-scale production.

The pharmaceutical industry has shown particular interest in spirocyclic amines due to their ability to cross the blood-brain barrier and their potential to act as scaffolds for central nervous system (CNS) drugs. The tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate structure offers a balance between lipophilicity and solubility, which are critical factors for CNS drug candidates. Furthermore, its carboxylate group provides an opportunity for salt formation, which can improve drug solubility and bioavailability.

In clinical trials, derivatives of spirocyclic amines have demonstrated promising results in treating conditions such as epilepsy and neurodegenerative diseases. While Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate itself may not be directly tested in humans yet, its structural features suggest that it could serve as a precursor for next-generation therapeutics. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacological properties for specific therapeutic applications.

The synthesis of Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the formation of the spirocyclic core through ring-closing metathesis or cyclization reactions, followed by functionalization at the amine and carboxylate positions. Advances in catalytic systems have made these synthetic routes more efficient and environmentally friendly, aligning with green chemistry principles.

From a commercial perspective, the demand for high-quality intermediates like Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate is expected to grow as pharmaceutical companies continue to explore novel chemical entities for drug development. Suppliers specializing in fine chemicals must ensure stringent quality control measures to meet industry standards and regulatory requirements. This includes rigorous testing for purity, impurities, and stability under various storage conditions.

The role of this compound extends beyond academic research; it also has implications for industrial applications in agrochemicals and specialty chemicals. The unique structural features of spirocyclic compounds make them useful as chiral auxiliaries or ligands in asymmetric synthesis processes. Such applications can lead to more sustainable production methods by reducing waste and improving reaction yields.

In conclusion,Tert-butyl 2-(aminomethyl)spiro3.3heptane-2-carboxylate (CAS No. 2580225-55-2) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its incorporation into drug discovery pipelines holds promise for developing innovative treatments across multiple disease areas. As research continues to uncover new uses for this compound, Tert-butyl 2-(aminomethyl)spiro3.heptane- carbox ylate will likely remain at the forefront of pharmaceutical innovation.